Cas no 108-10-1 (4-Methyl-2-pentanone, Dehydrated)

4-Methyl-2-pentanone, Dehydrated structure

108-10-1 structure

Product Name:4-Methyl-2-pentanone, Dehydrated

CAS No:108-10-1

Molecular Formula:C₆H₁₂O

Molecular Weight:100.158882141113

MDL:MFCD00008938

CID:35470

PubChem ID:87572453

4-Methyl-2-pentanone, Dehydrated Properties

Names and Identifiers

- 2-Methyl-4-pentanone
- Isobutyl methyl ketone
- Isopropylacetone
- Methyl isobutyl ketone
- MIBK
- Hexone
- Methyl isobutyl keton
- 4-Methyl-2-pentanone
- 4-Methyl-2-pentanone solution
- 4-Methyl-2-pe
- 4-Methyl-2-pentanone2000µg
- 4-methylpentan-2-one
- Isobutyl methyl ketone,Isopropylacetone,Methyl isobutyl ketone
- MIK
- MIKB
- Hexon
- ai3-01229
- shellmibk
- FEMA 2731
- Methyl Is
- Shell mibk
- Methyl Isobutyl Ketone
- 4-Methyl-2-pentanone, Dehydrated
- methylisobutyl-keton
- Metyloizobutyloketon
- iso-C4H9COCH3
- CCRIS 2052
- METHYL ISOBUTYL KETONE (IARC)
- 4-Methyl-pentan-2-on [Dutch, German]
- ISOBUTYL METHYL KETONE (METHYL ISOBUTYL KETONE)
- 4-Methyl-2-pentanone, suitable for atomic absorption spectrometry, >=99.5%
- UNII-U5T7B88CNP
- Methyl Isobutyl Ketone, Pharmaceutical Secondary Standard; Certified Reference Material
- Rcra waste number U161
- Isobutyl-methylketon
- CHEMBL285323
- METHYLISOBUTYLKETONE (USP-RS)
- FT-0628744
- 4-Methyl-2-pentanone, >=99%
- isobutylmethylketone
- Methyl isobutyl ketone [NF]
- 4-METHYL-2-PENTANONE [FCC]
- 4-Methyl-2-pentanone (natural)
- Q-200495
- DTXSID5021889
- M0389
- Methyl I-butyl ketone
- HSDB 148
- 4-Methyl-2-pentanone, technical grade, 95%
- Methyl isobutyl ketone, United States Pharmacopeia (USP) Reference Standard
- UN1245
- EINECS 203-550-1
- Isohexanone
- InChI=1/C6H12O/c1-5(2)4-6(3)7/h5H,4H2,1-3H
- CHEBI:82344
- F1908-0087
- Isobutyl-methylketon [Czech]
- UN 1245
- Methyl isobutyl ketone, p.a., ACS reagent, 98.5%
- 2-PENTANONE,4-METHYL METHYL,ISOBUTYL,KETONE
- Ketone, isobutyl methyl
- D04989
- RCRA waste no. U161
- 4-Methyl-2-pentanone, puriss. p.a., ACS reagent, >=99.0% (GC)
- methyl-iso-butylketone
- EC 203-550-1
- 4-METHYL-2-PENTANONE [FHFI]
- NS00009293
- METHYL ISOBUTYL KETONE (USP-RS)
- 4-Methyl-2-pentanone, analytical standard
- J-515799
- methyl-isobutyl ketone
- METHYL ISOBUTYL KETONE (MART.)
- 4-Methyl-pentan-2-one
- ALFA-[(PHENYLMETHOXY)CARBONYL]OXY-1-PIPERIDINEACETICACIDMETHYLESTER
- METHYL ISOBUTYL KETONE [USP-RS]
- 4-Methyl-2-pentanone, LR, >=99%
- Methyl-isobutyl-cetone
- SCHEMBL15458
- Methyl isobutyl ketone (NF)
- NCGC00091475-01
- MIBK [INCI]
- EPA Pesticide Chemical Code 044105
- isobutylmethyl ketone
- 4-Methyl-2-pentanone, JIS special grade, >=99.5%
- 4-Methyl-2-pentanone, for HPLC, >=99.5%
- AKOS000118793
- methylisobutyketone
- methyl isobutylketone
- METHYL ISOBUTYL KETONE [MART.]
- METHYL ISOBUTYL KETONE [IARC]
- 4-methyl-2pentanone
- methylisobutlyketone
- methylisobutyl keton
- A801806
- 4-Metilpentan-2-one
- Methylisobutylketon
- methyl iso-butylketone
- methy isobutyl ketone
- DTXCID701889
- SCHEMBL13341539
- Q418104
- Methyl isobutyl ketone, ACS grade
- METHYL ISOBUTYL KETONE [HSDB]
- BP-13453
- 2-Methylpropyl methyl ketone
- MFCD00008938
- Methylpentan-2-one
- NSC-5712
- methylisobutylketone
- 4-Methyl-2-pentanone, AR, >=99%
- Hexon [Czech]
- METHYL ISO-BUTYL KETONE
- 4-Methyl-2-pentanone, HPLC Grade
- C19263
- 4-Methyl-2-pentanon
- 2-Methyl-4-pentanal
- Metilisobutilchetone
- Methylisobutylketon [Dutch, German]
- 4-Methyl-2-pentanone, >=99%, FCC
- ISOPROPYLACETONE [MI]
- 4-Metilpentan-2-one [Italian]
- 4-Methyl-2-pentanone(MIBK)
- 4-Methyl-2-pentanone, puriss., ACS reagent, reag. Ph. Eur., 99.0%
- Tox21_201108
- FEMA Number 2731
- 4-01-00-03305 (Beilstein Handbook Reference)
- methylisobutyl ketone
- 4-methylpentane-2-one
- LMFA12000033
- FEMA No. 2731
- NSC 5712
- i-BuCOMe
- NCGC00091475-02
- NCGC00258660-01
- 4-methyl- 2-pentanone
- 4-Methyl-2-oxopentane
- methyl-isobutylketone
- Caswell No. 574AA
- 4-methyl 2-pentanone
- 4-Methyl-2-pentanone, SAJ first grade, >=99.0%
- CAS-108-10-1
- 4-Methyl-pentan-2-on(DUTCH, GERMAN)
- Methyl-2-pentanon,4-
- 4-Methyl-2-pentanon [Czech]
- WLN: 1Y1 & 1V1
- 2-Pentanone, 4-methyl-
- methyl 2-methylpropyl ketone
- Methylisobutylketon(DUTCH, GERMAN)
- METHYLISOBUTYLKETONE [USP-RS]
- AMY11098
- U5T7B88CNP
- 4-Methyl-pentan-2-on
- BRN 0605399
- Methyl-isobutyl-cetone [French]
- Metyloizobutyloketon [Polish]
- NSC5712
- Isopropyl acetone
- 4-Methyl-2-pentanone, ACS reagent, >=98.5%
- Methyl isobutyl ketone [UN1245] [Flammable liquid]
- Metilisobutilchetone [Italian]
- iso-butylmethylketone
- ethyl iso-butyl ketone
- 108-10-1
- Hexanone
- AI3-01229
- METHYL ISOBUTYL KETONE
- 4-Methylpentan-2-one
- >99.5%(GC)
- methyl isobutyl keton
- Ethyl iso-butyl ketone
- Isobutyl Methyl Ketone
- HEXONE
- +Expand
- MDL： MFCD00008938
- InChIKey： NTIZESTWPVYFNL-UHFFFAOYSA-N
- Inchi： 1S/C6H12O/c1-5(2)4-6(3)7/h5H,4H2,1-3H3
- SMILES： CC(C)CC(=O)C
- BRN： 605399

Computed Properties

Exact Mass: 100.08900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 100.089
Heavy Atom Count: 7
Complexity: 64.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 17.1A^2

Experimental Properties

LogP: 1.62150
PSA: 17.07000
Merck: 5207
Refractive Index: n20/D 1.395(lit.)
Water Partition Coefficient: 17 g/L (20 ºC)
Boiling Point: 117-118 °C
Melting Point: −80 °C (lit.)
Vapor Pressure: 15.7 mmHg
Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c
FEMA: 2731
Solubility: water: soluble20g/L
Color/Form: 5000 μg/mL in methanol
Color/Form: Colorless transparent liquid with pleasant ketone like aroma. [1]
Solubility: Slightly soluble in water, easily soluble in most organic solvents. [15]
Sensitiveness: Sensitive to humidity
Density: 0.801 g/mL at 25 °C(lit.)
Ionization Potential: 9.30 eV